Cas no 1020721-61-2 (1-Methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-Methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1020721-61-2
• MF: C₄H₅ClN₂O₂S
• MW: 180.612698316574
• MDL: MFCD09065021
• CID: 1003405
• PubChem ID: 22472621
• Update Time: 2025-04-20

1-Methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-5-sulfonyl chloride
• 2-Methyl-2H-pyrazole-3-sulfonyl chloride
• 5-(Chlorosulphonyl)-1-methyl-1H-pyrazole
• (1-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• 2-methylpyrazole-3-sulfonyl chloride
• 1-methyl-1H-pyrazole-3-sulfonyl chloride
• 1-Methyl-1H-pyrazole-5-sulphonyl chloride
• 1H-Pyrazole-5-sulfonyl chloride, 1-methyl-
• 1-Methyl-1H-pyrazole-5-sulphonyl chloride 97%
• EN300-66957
• Z1065726120
• 1020721-61-2
• 1-Methyl-1H-pyrazole-5-sulfonylchloride
• CS-0217041
• DTXSID10625889
• SY081353
• AS-47752
• 1-Methylpyrazole-5-sulfonyl Chloride
• PB39395
• STL584257
• DB-058759
• 1-methyl-1H-pyrazole-5-sulfonyl chloride, AldrichCPR
• AKOS000301882
• F16034
• SCHEMBL349143
• OWLKLUGPVSESBX-UHFFFAOYSA-N
• MFCD09065021
• 1-Methyl-1H-pyrazole-5-sulphonylchloride95%

• MDL： MFCD09065021
• Inchi： 1S/C4H5ClN2O2S/c1-7-4(2-3-6-7)10(5,8)9/h2-3H,1H3
• InChI Key： OWLKLUGPVSESBX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C)(=O)=O

Computed Properties

• Exact Mass: 179.97600
• Monoisotopic Mass: 179.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 60.34000
• LogP: 1.42840

1-Methyl-1H-pyrazole-5-sulfonyl chloride Security Information

• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C